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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951 Get Quote

An in-depth technical guide on the core physicochemical properties of the herbicide

acetochlor, designed for researchers, scientists, and professionals in drug development.

Introduction
Acetochlor is a selective, pre-emergent herbicide belonging to the chloroacetanilide class,

widely utilized for the control of annual grasses and certain broadleaf weeds in various crops.

[1][2] Its efficacy is attributed to the inhibition of very long-chain fatty acid synthesis.[3] A

thorough understanding of its physicochemical properties is paramount for assessing its

environmental fate, toxicological profile, and for the development of analytical methodologies.

This guide provides a detailed overview of these properties, complete with experimental

protocols and visual representations of its metabolic pathways and mode of action.

Physicochemical Properties
The fundamental physicochemical characteristics of acetochlor are summarized in the table

below, providing a consolidated reference for its key properties.
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Property Value Reference(s)

IUPAC Name

2-chloro-N-(ethoxymethyl)-N-

(2-ethyl-6-

methylphenyl)acetamide

[4]

CAS Number 34256-82-1 [1][5]

Chemical Formula C₁₄H₂₀ClNO₂ [4][6]

Molecular Weight 269.77 g/mol [4][6][7][8]

Physical State

Oily liquid at room

temperature; light amber to

violet in color.

[1][4]

Melting Point < 0 °C to 10.6 °C [1][4][6][9][10]

Boiling Point
172 °C at 5 mmHg; 134 °C at

0.4 torr
[4][8][9]

Water Solubility 223 - 282 mg/L at 20-25 °C [1][3][4][6][9]

Vapor Pressure
2.2 x 10⁻² mPa to 3.4 x 10⁻⁸

mmHg at 20-25 °C
[1][4][9][11]

Octanol-Water Partition

Coefficient (log Kow)
3.03 to 4.14 [1][4][9]

Henry's Law Constant
2.1 x 10⁻⁷ to 2.7 x 10⁻¹⁰

atm·m³/mol at 25 °C
[4][9]

Density
1.100 g/mL at 30 °C; 1.136

g/mL at 20 °C
[1][4][6]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. The following sections outline the standard experimental protocols

for key parameters of acetochlor.

Determination of Water Solubility (OECD 105)
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The water solubility of acetochlor can be determined using the flask method, suitable for

substances with solubilities above 10⁻² g/L.[8][12][13]

Principle: A supersaturated solution of acetochlor in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of acetochlor in the aqueous phase is

then determined analytically.

Methodology:

Preparation of a Supersaturated Solution: An excess amount of acetochlor is added to a

flask containing high-purity water.

Equilibration: The flask is agitated at a temperature slightly above the test temperature for a

sufficient period to ensure saturation. Subsequently, the mixture is equilibrated at the test

temperature (e.g., 20 ± 0.5 °C) for an extended period (typically 24 hours) with continuous

stirring.[8]

Phase Separation: The undissolved acetochlor is separated from the aqueous phase by

centrifugation or filtration.

Concentration Determination: The concentration of acetochlor in the clear aqueous phase is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry

(GC-MS).[14][15]

Determination of Vapor Pressure (OECD 104)
The vapor pressure of acetochlor can be determined using the gas saturation method.[16][17]

Principle: A stream of inert gas is passed through or over the substance at a rate slow enough

to ensure saturation. The amount of substance transported by the gas is determined, and the

vapor pressure is calculated from this.

Methodology:

Sample Preparation: A known amount of acetochlor is placed in a thermostatically

controlled sample holder.
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Gas Saturation: A stream of dry, inert gas (e.g., nitrogen or argon) is passed over the sample

at a known and constant flow rate. The temperature of the sample is maintained at a

constant, known value.

Vapor Trapping: The vapor-saturated gas stream is passed through a trap (e.g., a cold trap

or a sorbent tube) to collect the acetochlor.

Quantification: The amount of acetochlor collected in the trap is quantified using an

appropriate analytical technique (e.g., GC-MS).

Calculation: The vapor pressure is calculated using the ideal gas law and the measured

mass of the substance, the volume of gas passed, and the temperature.

Determination of Octanol-Water Partition Coefficient
(OECD 117)
The octanol-water partition coefficient (Kow) of acetochlor can be determined using the High-

Performance Liquid Chromatography (HPLC) method.[3][5][7][18]

Principle: The logarithm of the retention time of a substance on a reversed-phase HPLC

column is linearly correlated with its log Kow. By calibrating the column with reference

substances of known log Kow, the log Kow of the test substance can be determined.

Methodology:

HPLC System: A standard HPLC system equipped with a reversed-phase column (e.g., C18)

and a UV detector is used. The mobile phase is typically a mixture of methanol and water.

Calibration: A series of reference compounds with known log Kow values are injected into

the HPLC system, and their retention times are recorded. A calibration curve of log k

(logarithm of the capacity factor) versus log Kow is constructed.

Sample Analysis: A solution of acetochlor in the mobile phase is injected into the HPLC

system, and its retention time is determined.

Calculation: The capacity factor (k) for acetochlor is calculated from its retention time and

the column dead time. The log Kow of acetochlor is then determined by interpolation from
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the calibration curve.

Signaling and Degradation Pathways
The herbicidal activity and environmental fate of acetochlor are governed by its interaction

with biological pathways and its degradation processes.

Mode of Action: Inhibition of Gibberellin Biosynthesis
Acetochlor's primary mode of action is the inhibition of elongase enzymes, which are critical

for the synthesis of very long-chain fatty acids (VLCFAs). This inhibition disrupts multiple plant

processes, including the gibberellin biosynthesis pathway.
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Caption: Inhibition of elongase by acetochlor disrupts VLCFA synthesis, impacting gibberellin

production.

Proposed Alternative Mode of Action: GPX4 Inhibition
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Recent studies suggest an alternative mode of action for acetochlor involving the inhibition of

glutathione peroxidase 4 (GPX4), leading to lipid peroxidation and oxidative stress.[2][19][20]

[21]
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Caption: Acetochlor inhibits GPX4, leading to lipid peroxidation and oxidative stress.

Environmental Degradation Pathways
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Acetochlor undergoes degradation in the environment through various pathways, primarily

microbial degradation and photodegradation. The major metabolites include ethanesulfonic

acid (ESA) and oxanilic acid (OA) derivatives.[22][23]
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Caption: Major microbial and photodegradation pathways of acetochlor in the environment.

Analytical Workflow
The determination of acetochlor residues in environmental samples typically involves

extraction, cleanup, and instrumental analysis.

Environmental Sample
(Soil, Water)
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Click to download full resolution via product page

Caption: General analytical workflow for the determination of acetochlor in environmental

matrices.

Conclusion
This technical guide provides a comprehensive overview of the physicochemical properties of

acetochlor, offering valuable data and standardized protocols for the scientific community. The

detailed experimental methodologies and visual representations of its mode of action and

degradation pathways serve as a critical resource for researchers engaged in environmental

science, toxicology, and agricultural research. A thorough understanding of these fundamental

characteristics is essential for the responsible management and risk assessment of this widely

used herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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